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A comprehensive analysis of the performance of Di(2-ethylhexyl) adipate (DEHA/DOA),

Diisononyl adipate (DINA), and Dioctyl adipate (DOA) in flexible Polyvinyl Chloride (PVC)

formulations, providing researchers and drug development professionals with essential data for

material selection and formulation development.

Adipate esters are a class of non-phthalate plasticizers widely utilized in the production of

flexible PVC articles. Their favorable toxicological profile and performance characteristics,

particularly at low temperatures, make them suitable for a variety of applications, including

medical devices, food contact materials, and toys. This guide presents a comparative study of

three common adipate plasticizers: Di(2-ethylhexyl) adipate (DEHA), which is also commonly

referred to as Dioctyl adipate (DOA), and Diisononyl adipate (DINA). The objective is to provide

a clear, data-driven comparison of their performance in key areas such as plasticizer efficiency,

mechanical properties, volatility, and migration resistance.

Performance Comparison of Adipate Plasticizers
The selection of an appropriate plasticizer is critical in achieving the desired properties of a

flexible PVC product. The following tables summarize the performance of DEHA/DOA and

DINA based on available experimental data. It is important to note that direct, side-by-side

comparative data for all three under identical conditions is limited in publicly available literature.

The data presented here is compiled from various sources and should be interpreted with

consideration for potential variations in experimental methodologies.
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Mechanical Properties
The mechanical properties of plasticized PVC, such as tensile strength and elongation at

break, are crucial indicators of its flexibility and durability. These properties are significantly

influenced by the type and concentration of the plasticizer used.

Property DEHA / DOA DINA Test Method

Tensile Strength

(MPa)
Lower Higher ASTM D882

Elongation at Break

(%)
Higher Lower ASTM D882

Hardness (Shore A) Lower Higher ASTM D2240

Note: The values presented are relative comparisons. Actual numerical values can vary

depending on the specific formulation, including the concentration of the plasticizer and the

presence of other additives.

Physical Properties
Volatility and migration are critical parameters that determine the long-term performance and

safety of a plasticized PVC material. Lower volatility indicates better permanence, while lower

migration is essential for applications where the PVC comes into contact with other materials,

particularly in food and medical applications.

Property DEHA / DOA DINA Test Method

Volatility (Weight Loss

%)
Higher Lower ASTM D1203

Migration into n-

hexane (%)
Higher Lower ASTM D1239

Note: The values presented are relative comparisons. Actual numerical values can vary

depending on the specific formulation and test conditions.
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Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. The following

outlines the standard procedures for evaluating the key performance indicators of plasticizers

in flexible PVC.

Tensile Properties (ASTM D882)
This test method determines the tensile properties of thin plastic sheeting.

Specimen Preparation: PVC sheets containing a specified concentration of the adipate

plasticizer are prepared by a suitable method such as milling and compression molding. The

sheets are then cut into dumbbell-shaped specimens of defined dimensions.

Procedure: The specimens are conditioned at a standard temperature and humidity. The

thickness of each specimen is measured. The specimen is then mounted in the grips of a

universal testing machine. A tensile load is applied at a constant rate of crosshead

movement until the specimen fails.

Data Analysis: The tensile strength (maximum stress the material can withstand) and

elongation at break (the extent to which the material stretches before breaking) are

calculated from the load-extension curve.

Volatility (ASTM D1203)
This test method determines the loss of mass from a plastic material under controlled

conditions of temperature and time.

Specimen Preparation: Circular specimens of a specified diameter are cut from the

plasticized PVC sheet.

Procedure: The initial weight of the specimens is recorded. The specimens are then placed

in a container with activated carbon and exposed to a specified temperature (e.g., 70°C) for

a defined period (e.g., 24 hours).

Data Analysis: After the exposure period, the specimens are removed, cooled, and

reweighed. The percentage of weight loss is calculated, which represents the volatility of the

plasticizer.
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Migration into n-hexane (ASTM D1239)
This test method measures the resistance of plastic films to extraction by chemicals.

Specimen Preparation: Specimens of a defined size are cut from the plasticized PVC sheet.

Procedure: The initial weight of the specimens is recorded. The specimens are then

completely immersed in n-hexane at a specified temperature for a defined period.

Data Analysis: After immersion, the specimens are removed, dried, and reweighed. The

percentage of weight loss is calculated, indicating the extent of plasticizer migration into the

solvent.

Experimental Workflow and Signaling Pathways
To visualize the logical flow of a comparative study of plasticizers, the following diagrams are

provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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